(4-Aminopyridin-2-yl)methanol
Overview
Description
4-Aminopyridin-2-yl)methanol, commonly referred to as 4-APM, is a synthetic compound which has been studied extensively in recent years due to its potential applications in various scientific fields. 4-APM is an organic compound which contains an amine group and a pyridine ring. It is a colorless and odorless solid with a melting point of 160°C and a boiling point of 247°C. It is slightly soluble in water and insoluble in most organic solvents.
Scientific Research Applications
Pharmaceutical and Biotechnological Applications : A study developed a one-pot method for preparing (2-aminopyridin-4-yl)methanol, a key component of imidazo[1,2-a]pyridine, indicating potential applications in pharmaceuticals and biotechnology (Lifshits, Ostapchuk, & Brel, 2015).
Chemical Reaction Studies : A spectrophotometric study explored the charge-transfer reaction between 4-aminopyridine and 2,5-dihydroxy-p-benzoquinone, indicating the formation of a stable complex with significant applications in chemical processes (Al-Ahmary, Habeeb, & Alsolmy, 2013).
Polymer Synthesis : A 4-aminopyridine/Cu(I) catalyst system was found to be highly efficient in the synthesis of poly(2,6-dimethyl-1,4-phenylene ether), offering advancements in material science and polymer production (Kim et al., 2018).
Enhanced Selectivities in Chemical Reactions : 2-Acyl-4-aminopyridine catalysts demonstrated enhanced selectivity for hydroxyl-directed methanolysis of esters, which is crucial for various chemical synthesis processes (Sammakia & Hurley, 2000).
Luminescence and Material Sciences : Aminopyridines showed significant fluorescence quantum yields in aprotic solvents, indicating potential applications in optoelectronic devices and sensors (Kimura, Takaoka, & Nagai, 1977).
Nonlinear Optics : 4-Amino-1-methylpyridinium benzenesulfonate salts demonstrated potential for second-order nonlinear optics, expanding possibilities in photonic technologies (Anwar et al., 2000).
Safety and Hazards
“(4-Aminopyridin-2-yl)methanol” is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It has been associated with acute oral toxicity, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organ being the respiratory system .
Future Directions
Aminopyridines, including “(4-Aminopyridin-2-yl)methanol”, have been extensively studied in the last few decades due to their interesting biological activities . The diversity in their pharmacological activities has attracted many researchers to explore their potential . Future research may focus on the development of newer compounds with aminopyridines moieties that could offer high bioactivity and lesser toxicity .
Mechanism of Action
Target of Action
The primary target of (4-Aminopyridin-2-yl)methanol is the KCNA2 protein, a potassium channel in the nervous system . This compound acts as a blocker of this channel, which plays a crucial role in the regulation of the electrical activity of neurons .
Mode of Action
This compound interacts with its target by blocking the potassium channel in the axon terminal . This blockage potentiates the release of acetylcholine (ACh), a neurotransmitter that is well related with memory and learning . The compound’s action results in changes in the electrical activity of neurons, which can have various effects depending on the specific context within the nervous system .
Biochemical Pathways
The primary biochemical pathway affected by this compound is the neuronal signaling pathway involving potassium channels and acetylcholine . By blocking the potassium channels, this compound increases the release of acetylcholine, which then influences various downstream effects related to neuronal signaling and cognitive functions .
Result of Action
The action of this compound leads to molecular and cellular effects such as increased acetylcholine release and altered neuronal activity . These effects can have various impacts on cognitive functions, including potential improvements in memory and learning . In clinical trials, patients treated with this compound showed improvements in gait, ataxia, alertness, cognition, or speech .
properties
IUPAC Name |
(4-aminopyridin-2-yl)methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O/c7-5-1-2-8-6(3-5)4-9/h1-3,9H,4H2,(H2,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBKZWFGHOALGNP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C=C1N)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701311554 | |
Record name | 4-Amino-2-pyridinemethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701311554 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
124.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
100114-58-7 | |
Record name | 4-Amino-2-pyridinemethanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=100114-58-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Amino-2-pyridinemethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701311554 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (4-aminopyridin-2-yl)methanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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